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Compound of Interest

Compound Name:
1,1,3,3,5,5,7,7,9,9,11,11-

Dodecamethylhexasiloxane

CAS No.: 995-82-4

Cat. No.: B1365487

Get Quote

Executive Summary & Identity Resolution
Target Molecule: 1,1,3,3,5,5,7,7,9,9,11,11-Dodecamethylhexasiloxane CAS Number: 995-82-

4 Molecular Formula:

Molecular Weight: 430.94 g/mol [1][2][3][4]

⚠️ Critical Disambiguation
In high-precision chemical nomenclature, "Dodecamethylhexasiloxane" refers to the hydride-

terminated linear species (

).[1] It is frequently confused with two other common siloxanes due to naming similarities.
Ensure you are analyzing the correct species:
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Common
Name

Structure CAS Formula Key Feature

Dodecamethylhe

xasiloxane

Linear (

)
995-82-4

Reactive Si-H

ends

Tetradecamethyl

hexasiloxane

(L6)

Linear (

)
107-52-8

Fully methylated

(Inert)

Dodecamethylcy

clohexasiloxane

(D6)

Cyclic (

)
540-97-6 Cyclic ring

Relevance to Drug Development: Unlike the inert L6 and D6 used as passive excipients,

Dodecamethylhexasiloxane is a reactive intermediate. It is employed in hydrosilylation

chemistries to synthesize functionalized silicone surfactants, modify drug delivery vehicles

(e.g., liposomes, hydrogels), and create cross-linked siloxane networks for transdermal

patches.[1]

Molecular Architecture & Physicochemical Profile[1]
[6][7]
The molecule consists of a linear siloxane backbone with four internal dimethylsiloxane (

) units and two terminal dimethylhydrosiloxane (

) units.

Physicochemical Properties:

Appearance: Colorless, clear liquid.[1][2][4]

Density: ~0.899 g/mL at 25°C.

Boiling Point: 245°C (approx); 74°C at 0.3 mmHg.

Refractive Index (
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): ~1.394.

Solubility: Soluble in benzene, toluene, chloroform; insoluble in water.[1]

Dodecamethylhexasiloxane Structure (M^H - D4 - M^H)

Si-H
(Terminal) O Si-Me2 O Si-Me2 O Si-Me2 O Si-Me2 O Si-H

(Terminal)

Click to download full resolution via product page

Figure 1: Linear connectivity of Dodecamethylhexasiloxane, highlighting the reactive hydride

terminals.[1][5]

Comprehensive Spectral Analysis
Infrared Spectroscopy (FTIR)
The FTIR spectrum is the primary tool for confirming the presence of the reactive Si-H bond.
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Frequency (

)
Assignment Mode Diagnostic Value

2100 - 2130 Si-H
Stretching (

)

Critical ID peak.[1]

Disappears upon

hydrosilylation.

2960 - 2900 C-H
Stretching (

)

Methyl groups (

).[1]

1260 Si-CH
Deformation (

)

Characteristic

"Silicone" band.

1020 - 1090 Si-O-Si
Stretching (

)

Broad, strong doublet

(linear chain).[1]

800 - 900
Si-CH

/ Si-H
Rocking / Bending

Complex fingerprint

region.[1]

Protocol Note: When monitoring a reaction (e.g., attaching a drug linker), track the

disappearance of the peak at ~2128 cm⁻¹. A flat baseline in this region indicates complete

consumption of the Si-H groups.

Nuclear Magnetic Resonance (NMR)
NMR provides definitive structural elucidation, distinguishing the chain length and terminal

functionality.

NMR (Proton)
Solvent:

or

[1]
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4.65 - 4.75 ppm (Multiplet, 2H):Si-H. The terminal hydride proton. The multiplet structure
arises from coupling with the adjacent methyl protons.

0.15 - 0.20 ppm (Doublet, 12H):

-Si-H.[1] Methyl protons on the terminal silicon units. They appear as a doublet (

Hz) due to coupling with the Si-H proton.[1]

0.05 - 0.10 ppm (Singlet, 24H):

-Si-O. Methyl protons on the internal siloxane backbone (

units).

NMR
Reference: Tetramethylsilane (TMS) = 0 ppm

-6.0 to -7.5 ppm:

unit (

).[1] The terminal silicon.[6] The downfield shift (closer to 0) compared to internal units is
characteristic of terminal groups, but the hydride shifts it slightly upfield relative to
trimethylsilyl (

) groups (~ +7 ppm).

-20.0 to -22.0 ppm:

unit (

). The internal silicon atoms.[6][7][8][9][10] In hexasiloxane, distinct peaks may resolve for
the outer D units (D2, D5) vs inner D units (D3, D4) depending on resolution, typically
clustered around -21 to -22 ppm.[1]

Mass Spectrometry (GC-MS)
Ionization: Electron Impact (EI, 70 eV)

Unlike simple organic molecules, siloxanes undergo extensive rearrangement in the ion

source.[1]
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Molecular Ion (

): m/z 430 (Often weak or absent).

Base Peak:m/z 73 (

). Note: Even though the molecule is hydride-terminated (

), rearrangement often produces the stable trimethylsilyl cation, or the peak is actually

(m/z 75) or

(m/z 59).[1] However, NIST data for this CAS often reports 73/207/281 due to cyclization
rearrangements in the plasma.[1]

Key Fragments:

m/z 59:

(Terminal fragment).

m/z 207:

cyclic fragment (

rearrangement).

m/z 281:

cyclic fragment.[11]

m/z M-15: Loss of methyl group (

).[1]

m/z M-1: Loss of Hydride (

).[1]

Analytical Methodologies
Protocol 1: Purity Assay via GC-FID
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Objective: Quantify Dodecamethylhexasiloxane purity and detect cyclic D6 impurities.[1]

Column: Capillary column, 30m x 0.25mm, 5% phenyl-methylpolysiloxane (e.g., DB-5 or HP-

5).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Injector: Split mode (50:1), 250°C.

Temperature Program:

Hold 50°C for 2 min.

Ramp 10°C/min to 280°C.

Hold 5 min.

Detector: FID at 300°C.

Elution Order: Dodecamethylhexasiloxane (Linear) typically elutes after

Dodecamethylpentasiloxane but before Tetradecamethylhexasiloxane. Note that Cyclic D6 (

) may have a similar retention time; verify with MS or standards.

Protocol 2: Functional Group Titration (Si-H Content)
Objective: Determine the exact "Active Hydrogen" content for stoichiometric calculations in

drug conjugation.

Reagent: Solution of Bromine (

) in Acetic Acid or Iodometric titration.

Alternative (Gasometric): React sample with excess alcoholic KOH.

Reaction:

[1]
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Measurement: Measure the volume of

gas evolved.

Calculation: %

.

Theoretical % H for

.

Applications in Pharmaceutical R&D
Dodecamethylhexasiloxane is a "linker" molecule. Its Si-H groups allow it to be conjugated to

vinyl-functionalized drugs or polymers via Platinum-catalyzed Hydrosilylation.[1]

Process Control

Precursor:
Dodecamethylhexasiloxane

(Si-H Terminated)

Catalyst:
Karstedt's Catalyst (Pt0)

or Speier's Catalyst

Reactant:
Vinyl-Functionalized Drug/Polymer

(R-CH=CH2)

Product:
Siloxane-Drug Conjugate

(Si-CH2-CH2-R)

Hydrosilylation
(Addition Reaction)

Monitor IR: Disappearance of 2128 cm-1
Monitor NMR: Loss of 4.7 ppm (Si-H)

Click to download full resolution via product page

Figure 2: Hydrosilylation workflow utilizing Dodecamethylhexasiloxane for drug conjugation.

Key Use Cases:
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Transdermal Adhesives: Used as a crosslinker to adjust the tack and cohesion of silicone

pressure-sensitive adhesives (BIO-PSA).

Hydrophobization: Reacted with hydrophilic surfaces or molecules to impart silicone-like

lubricity and water repellency without using heavy greases.

Pro-drug Synthesis: Creating hydrolytically sensitive silyl-ether bonds for controlled release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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